Cas no 2248286-42-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-cyanobenzenesulfonyl)piperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-cyanobenzenesulfonyl)piperidine-4-carboxylate
• CAS No: 2248286-42-0
• MF: C₂₁H₁₇N₃O₆S
• MW: 439.441183805466
• CID: 6128994
• PubChem ID: 165731853
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-cyanobenzenesulfonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6524573
• 2248286-42-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-cyanobenzenesulfonyl)piperidine-4-carboxylate

• Inchi： 1S/C21H17N3O6S/c22-13-14-5-7-16(8-6-14)31(28,29)23-11-9-15(10-12-23)21(27)30-24-19(25)17-3-1-2-4-18(17)20(24)26/h1-8,15H,9-12H2
• InChI Key： CMVSLPZSUHZXRP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(N1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 439.08380644g/mol
• Monoisotopic Mass: 439.08380644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 133Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-cyanobenzenesulfonyl)piperidine-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-cyanobenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248286-42-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-cyanobenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248286-42-0) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, featuring a piperidine-4-carboxylate core linked to a 1,3-dioxo-isoindolyl moiety and a 4-cyanobenzenesulfonyl group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule inhibitors and protease-targeting compounds has surged, driven by advancements in precision medicine. 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-cyanobenzenesulfonyl)piperidine-4-carboxylate has garnered attention due to its potential role in modulating key biological pathways. Its sulfonamide and cyanophenyl functionalities are particularly noteworthy, as these groups are often associated with enhanced binding affinity and selectivity in drug design. This aligns with current trends in structure-activity relationship (SAR) studies, where researchers seek to optimize molecular interactions for therapeutic efficacy.

The synthesis and characterization of CAS No. 2248286-42-0 involve sophisticated organic chemistry techniques, including multi-step coupling reactions and high-performance liquid chromatography (HPLC) purification. Analytical methods such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are critical for verifying its purity and structural integrity. These processes are essential for ensuring the compound's suitability for high-throughput screening (HTS) and in vitro assays, which are pivotal in modern drug discovery pipelines.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-cyanobenzenesulfonyl)piperidine-4-carboxylate is available through specialized chemical suppliers catering to the research community. Its applications extend beyond pharmaceuticals, with potential uses in material science and bioconjugation technologies. The compound's stability under various conditions and its compatibility with green chemistry principles further enhance its appeal, addressing growing concerns about sustainable chemical practices.

As the scientific community continues to explore the therapeutic potential of piperidine derivatives and sulfonamide-based compounds, CAS No. 2248286-42-0 stands out as a promising candidate. Its versatility and molecular complexity make it a valuable tool for researchers investigating signal transduction pathways and protein-protein interactions. Future studies may focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models, paving the way for potential clinical applications.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-cyanobenzenesulfonyl)piperidine-4-carboxylate represents a fascinating intersection of chemistry and biology. Its structural features and functional groups align with contemporary research priorities, making it a compound of significant interest in both academic and industrial settings. As the field of medicinal chemistry evolves, this molecule is likely to play a pivotal role in the development of next-generation therapeutics.